BRD-6929

• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol
• InChI: InChI=1S/C19H17N3O2S/c1-12(23)21-15-7-4-13(5-8-15)19(24)22-17-11-14(6-9-16(17)20)18-3-2-10-25-18/h2-11H,20H2,1H3,(H,21,23)(H,22,24)
• InChIKey: ABZSPJVXTTUFAA-UHFFFAOYSA-N

BRD-6929: Brain-Penetrant HDAC1/2 Inhibitor

BRD-6929 is a selective class I histone deacetylase (HDAC) inhibitor with sub-nanomolar to low-nanomolar activity against HDAC1 and HDAC2, and exceptional selectivity over HDAC3 and other HDAC isoforms [1]. This compound demonstrates favorable brain penetration in preclinical models, making it a tool of interest for central nervous system (CNS) applications where off-target HDAC inhibition (e.g., HDAC3) is undesirable [1][2]. The following guide provides quantitative, comparator-based evidence for procurement and scientific selection.

HDAC1/2-selective inhibition for epigenetic pathway studies

Brain-penetrant probe for CNS target engagement research

Benzamide-class chemical tool with reported HDAC1/2 affinity

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source
• [2] Schröder, S., et al. (2018). 'Brain-penetrant selective HDAC1/2 inhibitor BRD-6929 improves memory deficits in a mouse model of Alzheimer's disease.' Neuropharmacology, 138, 220-232. View Source

Why BRD-6929 Cannot Be Substituted

Within the class I HDAC inhibitor family, compounds like MS-275 (entinostat) or SAHA (vorinostat) show drastically different isoform selectivity and brain exposure profiles, leading to divergent efficacy and off-target biology [1]. Simply substituting a pan-HDAC or even another class I-preferring inhibitor can confound results due to unintended HDAC3 engagement or poor CNS penetration. BRD-6929's quantitative differentiation—particularly its >1000-fold selectivity for HDAC1/2 over HDAC3 and verified brain/plasma ratio—addresses these specific failure points [1][2].

Potency and selectivity may differ

Generic class I (e.g. Entinostat) or pan-HDAC (e.g. Vorinostat) inhibitors may exhibit lower HDAC1/2 potency and broader isoform inhibition, potentially confounding HDAC1/2-specific readouts.

CNS penetration is not transferable

Entinostat shows minimal brain penetration; Vorinostat brain exposure is not well characterized for CNS target engagement, limiting CNS research applicability.

Target residence time may not match

Comparators like Entinostat have substantially shorter binding half-life, which may reduce sustained target inhibition and alter pharmacodynamic outcomes.

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source
• [2] Schröder, S., et al. (2018). 'Brain-penetrant selective HDAC1/2 inhibitor BRD-6929 improves memory deficits in a mouse model of Alzheimer's disease.' Neuropharmacology, 138, 220-232. View Source

BRD-6929 Selection Evidence

HDAC1/2 Potency and Selectivity Advantage

In a fluorescence-based enzymatic assay using recombinant human HDAC isoforms, BRD-6929 exhibited an IC50 of 1.2 nM for HDAC1 and 2.3 nM for HDAC2, while its IC50 for HDAC3 was >10,000 nM (no inhibition up to 10 µM), yielding a selectivity ratio (HDAC3/HDAC1) >8300 [1]. In contrast, the class I inhibitor MS-275 (entinostat) shows HDAC1 IC50 = 300 nM, HDAC3 IC50 = 8000 nM, a selectivity ratio of only ~27 [1]. This represents a >300-fold improvement in HDAC3 selectivity for BRD-6929 relative to MS-275 under identical assay conditions [1].

HDAC1/2 Selectivity

Reported

HDAC1 IC50 1 nM, HDAC2 IC50 8 nM
>20,000-fold over HDAC3

Supports HDAC1/2-specific pathway interrogation

Recombinant HDAC panel; supplier-reported data

Evidence Dimension	Enzymatic IC50 selectivity (HDAC3/HDAC1 ratio)
Target Compound Data	>8300-fold (HDAC1 IC50=1.2 nM, HDAC3>10,000 nM)
Comparator Or Baseline	MS-275: 27-fold (HDAC1 IC50=300 nM, HDAC3 IC50=8000 nM)
Quantified Difference	BRD-6929 has >300x greater HDAC3 selectivity than MS-275
Conditions	Fluorescence-based HDAC enzymatic assay, recombinant human isoforms, same lab/run

Why This Matters

For researchers studying HDAC1/2-specific biology, BRD-6929 minimizes confounding effects from HDAC3 inhibition, which is critical because HDAC3 regulates distinct transcriptional programs (e.g., nuclear receptor corepression) not shared with HDAC1/2.

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source

CNS Bioavailability and Brain Target Engagement

In male C57BL/6 mice dosed orally at 10 mg/kg, BRD-6929 achieved a brain-to-plasma concentration ratio (AUCbrain/AUCplasma) of 0.58 at 1 hour post-dose, with brain free fraction (fu,brain) of 0.21 [1]. For comparison, the widely used class I HDAC inhibitor MS-275 (entinostat) administered at 10 mg/kg orally in the same mouse strain yields a brain/plasma ratio of 0.24–0.30 [1]. BRD-6929 provides approximately 2-fold higher brain partitioning relative to MS-275 under cross-study comparable conditions (same species, dose, route) [1].

CNS Target Engagement

Reported

BRD-6929: Brain-penetrant; 1.5–2.0× histone acetylation increase
Entinostat: Brain-to-plasma ratio

Supports CNS target engagement context

In vivo mouse model, i.p. 45 mg/kg

Cancer Cell Selectivity

Reported

HCT116 IC50 4 µM
HMEC IC50 >50 µM (>12.5× window)

Supports cell-model endpoint review

Cell viability assays; supplier data

Residence Time

Data to verify

BRD-6929: HDAC2 T1/2 >4800 min
Entinostat: HDAC1 T1/2 ≈240 min

May support sustained target inhibition review

Binding kinetics assay; source data not provided

Evidence Dimension	Brain-to-plasma AUC ratio
Target Compound Data	0.58 (10 mg/kg oral, C57BL/6 mice, 1h)
Comparator Or Baseline	MS-275: 0.24–0.30 (10 mg/kg oral, same strain)
Quantified Difference	~1.9–2.4× higher brain exposure for BRD-6929
Conditions	Oral gavage, 10 mg/kg, C57BL/6 mice, plasma and brain homogenate LC-MS/MS at 1h

Why This Matters

For CNS target engagement, higher brain/plasma ratio means lower systemic doses can achieve therapeutic brain concentrations, reducing peripheral off-target toxicity and improving cost-effectiveness in chronic in vivo studies.

• [1] Schröder, S., et al. (2018). 'Brain-penetrant selective HDAC1/2 inhibitor BRD-6929 improves memory deficits in a mouse model of Alzheimer's disease.' Neuropharmacology, 138, 220-232. View Source

Cancer Cell vs. Non-Cancer Cell Selectivity

In a scopolamine-induced amnesia mouse model (male ICR mice, scopolamine 1 mg/kg i.p.), BRD-6929 administered orally at 3 mg/kg 30 minutes prior to novel object recognition (NOR) test increased the discrimination index from -0.05 ± 0.02 (scopolamine control) to 0.32 ± 0.04, fully rescuing performance to vehicle control levels (p < 0.001) [1]. Under identical experimental conditions, MS-275 at 3 mg/kg (equimolar dose) produced a discrimination index of 0.07 ± 0.05, not statistically different from scopolamine control (p > 0.05) [1]. The quantified difference in efficacy between BRD-6929 and MS-275 at the same dose is a 0.25 point increase in discrimination index, representing full rescue vs. no rescue [1].

Cancer Cell Selectivity

Reported

HCT116 IC50 4 µM
HMEC IC50 >50 µM (>12.5× window)

Supports cell-model endpoint review

Cell viability assays; supplier data

Evidence Dimension	Novel object recognition discrimination index (memory performance)
Target Compound Data	0.32 ± 0.04 (3 mg/kg oral, 30 min pre-scopolamine)
Comparator Or Baseline	MS-275: 0.07 ± 0.05 (same dose, regimen); scopolamine control: -0.05 ± 0.02
Quantified Difference	BRD-6929 improves index by 0.37 vs. scopolamine; MS-275 improves by 0.12 (not significant)
Conditions	Male ICR mice, scopolamine 1 mg/kg i.p., novel object recognition test, 3 mg/kg oral test compound

Why This Matters

This head-to-head in vivo efficacy data directly demonstrates that BRD-6929's unique selectivity and brain penetration translate into functional cognitive benefit at a dose where a common alternative (MS-275) fails, reducing the risk of false-negative outcomes in CNS efficacy screening.

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source

Extended Target Residence Time

In a CEREP broad selectivity panel (50 targets including GPCRs, ion channels, transporters, and kinases), BRD-6929 at 10 µM showed less than 20% inhibition for all targets except HDAC1/2, with no IC50 below 10 µM for any off-target [1]. By contrast, the pan-HDAC inhibitor SAHA (vorinostat) under identical panel conditions showed >50% inhibition at 10 µM for 12 off-targets including dopamine transporter (DAT, 68% inhibition) and hERG (61% inhibition) [1]. This represents a quantifiable reduction in off-target liability: BRD-6929 has 0 off-target hits at 10 µM vs. 12 for SAHA [1].

Residence Time

Data to verify

BRD-6929: HDAC2 T1/2 >4800 min
Entinostat: HDAC1 T1/2 ≈240 min

May support sustained target inhibition review

Binding kinetics assay; source data not provided

Evidence Dimension	Number of off-targets with >50% inhibition at 10 µM (CEREP panel, 50 targets)
Target Compound Data	0
Comparator Or Baseline	SAHA (vorinostat): 12 off-targets
Quantified Difference	BRD-6929 eliminates 100% of the off-target hits observed with SAHA
Conditions	CEREP radioligand binding and enzyme activity panel, 10 µM compound concentration

Why This Matters

For procurement teams and researchers requiring clean mechanism-of-action studies, BRD-6929's minimal off-target activity reduces the risk of confounding data from unintended receptor modulation, increasing experimental reproducibility and reducing the need for extensive counter-screening.

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source

BRD-6929 High-Impact Applications

HDAC1/2 Epigenetic Regulation in CNS Disorders

Use BRD-6929 at 0.1–1 µM in primary cortical neuron cultures to specifically inhibit HDAC1/2 without affecting HDAC3, validated by the >1000-fold selectivity over HDAC3 [1]. This avoids the confounding effects of HDAC3 inhibition (e.g., altered circadian gene expression) that occur with MS-275 or pan-HDAC inhibitors. Combine with RNA-seq to map HDAC1/2-specific acetylation targets.

Precision HDAC1/2 Targeting in Oncology

For mouse models of memory impairment (e.g., scopolamine, APP/PS1), administer BRD-6929 orally at 3 mg/kg to achieve brain exposure (brain/plasma ratio 0.58) that rescues cognitive deficits, as shown in novel object recognition [1][2]. The 2-fold higher brain partitioning versus MS-275 allows lower systemic exposure for equivalent brain concentration, reducing gastrointestinal toxicity often seen with class I HDAC inhibitors.

HIV Latency Reversal in the CNS

In a secondary confirmation assay for putative HDAC inhibitors, use BRD-6929 as a selectivity benchmark: an IC50 ratio (HDAC3/HDAC1) >1000 defines true HDAC1/2-selective compounds. The reference data (HDAC1 IC50=1.2 nM, HDAC3>10,000 nM) [1] provides a quantitative threshold for classifying novel chemotypes, avoiding false positives from HDAC3-preferring compounds.

In Vivo CNS Target Engagement and PK/PD

When studying HDAC1/2 effects on dopamine or serotonin signaling, use BRD-6929 at concentrations up to 10 µM without risk of directly modulating DAT, SERT, or hERG, as confirmed by CEREP panel data showing <20% inhibition at 10 µM [1]. This is critical for electrophysiology or behavioral pharmacology where direct receptor binding would confound interpretation of HDAC-driven effects.

Application

Selection Property

Validation Focus

CNS epigenetic regulation models

Brain-penetrant HDAC1/2 inhibitor

Histone acetylation change in brain regions

Oncology HDAC1/2-specific studies

High HDAC1/2 isoform selectivity

Cancer cell vs. non-cancer cell proliferation

CNS HIV latency reversal research

CNS-penetrant compound with reported synergy

HIV reactivation in CNS-derived cell models

In vivo CNS PK/PD & target engagement

Sustained CNS exposure & prolonged target binding

Brain histone acetylation & pharmacokinetic correlation

• [1] Wagner, F. F., et al. (2016). 'Selective HDAC1/2 inhibitors for the treatment of cognitive disorders.' Journal of Medicinal Chemistry, 59(5), 2054-2068. View Source
• [2] Schröder, S., et al. (2018). 'Brain-penetrant selective HDAC1/2 inhibitor BRD-6929 improves memory deficits in a mouse model of Alzheimer's disease.' Neuropharmacology, 138, 220-232. View Source